3-(4-Chlorophenyl)-2-cyanoacrylic acid
3-(4-Chlorophenyl)-2-cyanoacrylic acid
4-chloro-α-cyanocinnamic acid (Cl-CCA) is a phenylpropanoid, related to cinnamic acid, which is synthesized by plants from phenylalanine. Cl-CCA readily co-crystallizes with various biomolecules (e.g., peptides, nucleic acids, etc.).
Brand Name:
Vulcanchem
CAS No.:
20374-46-3
VCID:
VC21149017
InChI:
InChI=1S/C10H6ClNO2/c11-9-3-1-7(2-4-9)5-8(6-12)10(13)14/h1-5H,(H,13,14)/b8-5+
SMILES:
C1=CC(=CC=C1C=C(C#N)C(=O)O)Cl
Molecular Formula:
C10H6ClNO2
Molecular Weight:
207.61 g/mol
3-(4-Chlorophenyl)-2-cyanoacrylic acid
CAS No.: 20374-46-3
Cat. No.: VC21149017
Molecular Formula: C10H6ClNO2
Molecular Weight: 207.61 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-chloro-α-cyanocinnamic acid (Cl-CCA) is a phenylpropanoid, related to cinnamic acid, which is synthesized by plants from phenylalanine. Cl-CCA readily co-crystallizes with various biomolecules (e.g., peptides, nucleic acids, etc.). |
|---|---|
| CAS No. | 20374-46-3 |
| Molecular Formula | C10H6ClNO2 |
| Molecular Weight | 207.61 g/mol |
| IUPAC Name | (E)-3-(4-chlorophenyl)-2-cyanoprop-2-enoic acid |
| Standard InChI | InChI=1S/C10H6ClNO2/c11-9-3-1-7(2-4-9)5-8(6-12)10(13)14/h1-5H,(H,13,14)/b8-5+ |
| Standard InChI Key | MXCRRKYUQNHWLJ-VMPITWQZSA-N |
| Isomeric SMILES | C1=CC(=CC=C1/C=C(\C#N)/C(=O)O)Cl |
| SMILES | C1=CC(=CC=C1C=C(C#N)C(=O)O)Cl |
| Canonical SMILES | C1=CC(=CC=C1C=C(C#N)C(=O)O)Cl |
| Appearance | Assay:≥98%A crystalline solid |
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